N-butyl-4-fluoro-3-methylaniline
Overview
Description
N-butyl-4-fluoro-3-methylaniline is a chemical compound with the molecular formula C11H16FN . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of N-butyl-4-fluoro-3-methylaniline consists of 11 carbon atoms, 16 hydrogen atoms, and one fluorine atom . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of N-butyl-4-fluoro-3-methylaniline include a molecular weight of 181.25 . Other properties such as boiling point, density, and solubility would need to be determined experimentally.Scientific Research Applications
Catalytic Applications
Fluoro-functionalized polymeric N-heterocyclic carbene-zinc complexes have been designed and synthesized for catalyzing the formylation and methylation of amines using CO2 as a C1 building block. These complexes show high activity and stability, indicating potential utility in green chemistry applications (Yang et al., 2015).
Synthetic Utility in Medicinal Chemistry
4-Fluoropyrrolidine derivatives, useful in medicinal chemistry for applications such as dipeptidyl peptidase IV inhibitors, have been synthesized from N-protected fluoro-prolines, showcasing the importance of fluorinated compounds in drug design and development (Singh & Umemoto, 2011).
Material Science and Polymer Chemistry
Research on the electrochemistry of ionic liquids, such as 1-butyl-3-methyl-1H-imidazolium tetrafluoroborate, has implications for their use in green solvents and novel materials. The stability, conductive properties, and potential hazards of these substances have been thoroughly investigated, contributing to safer and more effective applications in various industries (Xiao & Johnson, 2003).
Advanced Synthetic Techniques
Innovative synthetic methodologies employing fluoro-aniline derivatives have been developed, such as the efficient synthesis of fluoro-containing amino acids, which are crucial intermediates in pharmaceutical synthesis. These methods demonstrate the versatility and importance of fluoro-aniline compounds in complex organic syntheses (Hu & Han, 2008).
properties
IUPAC Name |
N-butyl-4-fluoro-3-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN/c1-3-4-7-13-10-5-6-11(12)9(2)8-10/h5-6,8,13H,3-4,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKMQNBCJWBXWIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=CC(=C(C=C1)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-4-fluoro-3-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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